Cas no 1545636-28-9 (1-Propoxycyclobutane-1-carboxylic acid)

• Product Name: 1-Propoxycyclobutane-1-carboxylic acid
• CAS No: 1545636-28-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5703510
• PubChem ID: 83225676
• Update Time: 2025-05-19

1-Propoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1545636-28-9
• SCHEMBL18311463
• EN300-1143757
• 1-PROPOXYCYCLOBUTANE-1-CARBOXYLICACID
• AKOS021547818
• 1-PROPOXYCYCLOBUTANE-1-CARBOXYLIC ACID
• Cyclobutanecarboxylic acid, 1-propoxy-
• 1-Propoxycyclobutane-1-carboxylic acid

• Inchi： 1S/C8H14O3/c1-2-6-11-8(7(9)10)4-3-5-8/h2-6H2,1H3,(H,9,10)
• InChI Key： RYGTWXRXWJGWDD-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 254.4±23.0 °C(Predicted)
• pka: 3.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-Propoxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-Propoxycyclobutane-1-carboxylic acid (CAS No. 1545636-28-9): Properties, Applications, and Industry Insights

1-Propoxycyclobutane-1-carboxylic acid (CAS No. 1545636-28-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutane derivative, characterized by a propoxy group and a carboxylic acid functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₈H₁₄O₃ and molecular weight of 158.19 g/mol make it particularly valuable for designing bioactive molecules with enhanced stability and selectivity.

Recent studies highlight the compound's role in drug discovery, especially in developing small-molecule inhibitors targeting metabolic pathways. Researchers are exploring its potential in cancer therapeutics, where its cyclobutane ring system may improve drug bioavailability—a trending topic in medicinal chemistry forums. The propoxy group contributes to lipophilicity, a critical factor in ADME optimization (Absorption, Distribution, Metabolism, Excretion), frequently searched in pharmacokinetics discussions.

From a synthetic chemistry perspective, 1545636-28-9 demonstrates remarkable reactivity in ring-opening reactions and cross-coupling processes. Its carboxylic acid moiety allows for straightforward derivatization, making it a building block for heterocyclic compounds—a hot topic in organic synthesis communities. Laboratories utilize it to create chiral auxiliaries, addressing the growing demand for enantioselective catalysis in API manufacturing.

Environmental considerations are increasingly shaping compound applications. 1-Propoxycyclobutane-1-carboxylic acid exhibits favorable biodegradability profiles compared to traditional aromatic analogs, aligning with green chemistry principles—a major focus in sustainable synthesis searches. Its potential in crop protection formulations also resonates with agrochemical innovation trends, particularly for low-persistence pesticides.

Analytical characterization of CAS 1545636-28-9 typically involves HPLC purification (≥95% purity) and structural confirmation via NMR spectroscopy (¹H/¹³C) and mass spectrometry. These quality control protocols ensure reproducibility—a critical concern in preclinical research discussions. The compound's physicochemical properties (e.g., logP ≈1.2, water solubility 2.1 g/L at 25°C) are frequently queried in computational chemistry platforms for QSAR modeling.

Market intelligence indicates rising demand for 1545636-28-9 from contract research organizations (CROs) specializing in fragment-based drug design. Suppliers emphasize cGMP-compliant production to meet regulatory standards—a key search term among pharmaceutical compliance professionals. The compound's patent landscape shows applications in kinase inhibitor development, reflecting industry interest in targeted therapies.

Future research directions may explore 1-Propoxycyclobutane-1-carboxylic acid's utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—topics dominating drug development conferences. Its compatibility with continuous flow chemistry systems also positions it as a candidate for process intensification strategies, addressing manufacturing efficiency queries in industrial chemistry circles.